Cas no 2034288-59-8 (2-(2,5-dioxopyrrolidin-1-yl)-N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}acetamide)

• Product Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}acetamide
• CAS No: 2034288-59-8
• MF: C₁₆H₁₇N₅O₅
• MW: 359.336683034897
• CID: 5551676
• Update Time: 2025-10-29

2-(2,5-dioxopyrrolidin-1-yl)-N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dioxopyrrolidin-1-yl)-N-[[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]acetamide
• 2-(2,5-dioxopyrrolidin-1-yl)-N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}acetamide

• Inchi： 1S/C16H17N5O5/c1-2-25-12-4-3-10(7-18-12)16-19-13(26-20-16)8-17-11(22)9-21-14(23)5-6-15(21)24/h3-4,7H,2,5-6,8-9H2,1H3,(H,17,22)
• InChI Key： QVMMQKCRFRTHHF-UHFFFAOYSA-N
• SMILES： C(NCC1ON=C(C2=CC=C(OCC)N=C2)N=1)(=O)CN1C(=O)CCC1=O

Additional information on 2-(2,5-dioxopyrrolidin-1-yl)-N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}acetamide

Introduction to 2-(2,5-dioxopyrrolidin-1-yl)-N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}acetamide (CAS No. 2034288-59-8)

2-(2,5-dioxopyrrolidin-1-yl)-N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}acetamide, with the CAS number 2034288-59-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. The compound's structure includes a pyrrolidinone moiety, an oxadiazole ring, and an ethoxy-substituted pyridine group, which collectively contribute to its biological activity and pharmacological properties.

The pyrrolidinone moiety is a well-known functional group in organic chemistry and medicinal chemistry. It is often used in the design of bioactive molecules due to its ability to form hydrogen bonds and its structural rigidity. In the context of 2-(2,5-dioxopyrrolidin-1-yl)-N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}acetamide, the pyrrolidinone group enhances the compound's solubility and stability, making it a suitable candidate for various pharmaceutical applications.

The oxadiazole ring is another key structural element of this compound. Oxadiazoles are five-membered heterocyclic compounds that exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of an oxadiazole ring in 2-(2,5-dioxopyrrolidin-1-yl)-N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}acetamide suggests that it may have similar biological activities. Recent studies have shown that oxadiazole-containing compounds can modulate various cellular processes, such as apoptosis and cell cycle regulation.

The ethoxy-substituted pyridine group is also a crucial component of this compound. Pyridine derivatives are widely used in medicinal chemistry due to their diverse biological activities and their ability to interact with various biological targets. The ethoxy substitution on the pyridine ring can influence the compound's lipophilicity and binding affinity to specific receptors. This feature makes 2-(2,5-dioxopyrrolidin-1-yl)-N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}acetamide a promising candidate for drug development.

Recent research has focused on the potential therapeutic applications of 2-(2,5-dioxopyrrolidin-1-yl)-N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-y l]methyl}acetamide. Studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to have antiviral properties against several viral strains, including influenza and herpes simplex viruses. These findings suggest that 2-(2,5-dioxopyrrolidin -1 - yl) - N - {[ 3 - ( 6 - ethoxy pyridin - 3 - yl) - 1 , 2 , 4 - oxadiazol - 5 - yl ] methyl } acetamide could be developed into a novel therapeutic agent for treating inflammatory diseases and viral infections.

In terms of pharmacokinetics and pharmacodynamics, 2-(2 , 5 - dioxopyrrolidin - 1 - yl) - N - {[ 3 - ( 6 - ethoxy pyridin - 3 - yl) - 1 , 2 , 4 - oxadiazol - 5 - yl ] methyl } acetamide has shown favorable properties. It exhibits good oral bioavailability and a long half-life in vivo, which are desirable characteristics for a drug candidate. Preclinical studies have also demonstrated that this compound has low toxicity and high selectivity towards its target receptors.

Furthermore, the synthesis of 2 -( 2 , 5 - dioxopyrrolidin - 1 - yl) - N - {[ 3 -( 6 -( ethoxy ) pyridin - 3 -( yl ) ) -( oxadiazol ) -( methyl ) } acetamide has been optimized to improve yield and purity. Various synthetic routes have been explored to produce this compound efficiently on a large scale. These advancements in synthetic chemistry have paved the way for further clinical development and commercialization.

In conclusion, 2 -( 2 , 5 -( dioxopyrrolidin ) -( yl ) ) -( N ) -( {[ ( 3 ) -( ( ethoxy ) ( pyridin ) -( yl ) ) -( ( oxadiazol ) -( yl ) ) ] ( methyl ) } ( acetamide )) (CAS No. 2034288–59–8) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting inflammatory diseases and viral infections. Ongoing research continues to explore its full therapeutic potential and optimize its properties for clinical use.